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Compound of Interest

Compound Name: Tebuconazole-dé6

cat. No.: B15562367

An In-depth Technical Guide to the Safety Data Sheet (SDS) of Tebuconazole-d6

This guide provides a comprehensive overview of the safety data for Tebuconazole-d6,
intended for researchers, scientists, and professionals in drug development. While specific
safety data for the deuterated form (Tebuconazole-d6) is not readily available, the information
presented here is based on the well-documented non-deuterated Tebuconazole. The isotopic
labeling in Tebuconazole-d6 is unlikely to significantly alter the toxicological and safety profile
of the molecule.

Chemical and Physical Properties

Tebuconazole is a triazole fungicide. Its chemical and physical properties are summarized
below.
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Property Value Source
a-[2-(4-chlorophenyl)ethyl]-a-

Chemical Name (1,1-dimethylethyl)-1H-1,2,4- [1]
triazole-1-ethanol

Synonyms BAY HWG-1608 [1]

CAS Number 107534-96-3 [1]

Molecular Formula C16H22CIN30O [2]

Molecular Weight 307.82 g/mol [2]

Melting Point 102.4-104.7°C [3]

Boiling Point 476.91£55.0 °C (Predicted) [4]

Density 1.249 g/cm3 (at 20°C) [3]
1.3x 1073 mPa (20°C), 3.1 x

Vapor Pressure [3]
10—3 mPa (25°C)

Solubility in Water 36 mg/L (at 20°C, pH 7.2) [5]

Octanol/Water Partition

o 3.7 (at 20°C) [2][3]
Coefficient (log Pow)
Physical State Colorless crystals [6]

Toxicological Data

Tebuconazole exhibits a range of toxicological effects, which are important to consider in a
research and development setting.
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Toxicity Endpoint Value Species Source
Acute Oral LD50 1700 mg/kg (female) Rat [7]
4000 mg/kg (male) Rat [7]

3025 mg/kg (female) Mouse [7]

1615 mg/kg (male) Mouse [7]

Acute Dermal LD50 >2000 mg/kg Rat [7]
Acute Inhalation LC50  >0.82 mg/L Rat [7]

Skin Irritation

Non-irritating

[8]

Eye Irritation

Minimally irritating

[8]

Skin Sensitization

Not a sensitizer

[8]

Reproductive Toxicity

Suspected of
damaging fertility or

the unborn child

[1]

Carcinogenicity

No evidence in rats;
increase in liver

tumors in mice

[8]

Genotoxicity

Unlikely to be

genotoxic

[7]

Hazard Identification and Safety Precautions

Understanding the hazards associated with Tebuconazole-d6 is crucial for safe handling.
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Hazard Class

Hazard Statement

Acute toxicity, oral

Harmful if swallowed[1]

Reproductive toxicity

Suspected of damaging fertility or the unborn
child[1]

Hazardous to the aquatic environment, acute

toxicity

Very toxic to aquatic life[1]

Hazardous to the aquatic environment, long-

term toxicity

Very toxic to aquatic life with long lasting
effects[1]

Personal Protective Equipment (PPE) Workflow

The following diagram outlines the recommended personal protective equipment to be used

when handling Tebuconazole-d6.
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Personal Protective Equipment (PPE)
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Protective Clothing

Handling

Safe Handling

Tebuconazole-d6 Complete

Impervious Gloves
(e.g., Nitrile)
. Safety Glasses
. with side shields

Click to download full resolution via product page
Caption: Recommended PPE for handling Tebuconazole-d6.

Experimental Protocols: Spill Response

In the event of a spill, a clear and concise protocol is necessary to ensure safety and minimize
environmental contamination.

Spill Cleanup Workflow

The following diagram illustrates the steps to be taken in response to a Tebuconazole-d6 spill.
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Caption: Workflow for responding to a Tebuconazole-d6 spill.

Detailed Spill Response Methodology
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Immediate Actions:

o Evacuate all non-essential personnel from the immediate spill area.
o Ensure the area is well-ventilated.

Personal Protective Equipment:

o Before entering the spill area, don the appropriate PPE as outlined in the PPE workflow
diagram. This should include, at a minimum, safety glasses with side shields, chemical-
resistant gloves, and a lab coat. If there is a risk of airborne dust or aerosols, a NIOSH-
approved respirator is required.

Containment:

o For small spills, cover with an inert absorbent material such as sand, vermiculite, or
commercial sorbent pads.

o For larger spills, create a dike around the spill using absorbent materials to prevent it from
spreading.

Cleanup:

o Carefully scoop or sweep up the absorbed material and place it into a clearly labeled,
sealed container for hazardous waste.

o Avoid creating dust.
Decontamination:
o Clean the spill area thoroughly with soap and water.

o Collect all cleaning materials (e.g., wipes, paper towels) and place them in the hazardous
waste container.

Disposal:
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o Dispose of the hazardous waste container according to local, state, and federal
regulations. Do not dispose of it in the regular trash.

e Reporting:

o Report the spill to the appropriate safety officer or department as per your institution's
policies.

Ecological Information

Tebuconazole is known to be toxic to aquatic life with long-lasting effects.[1]

Organism Toxicity
Aquatic Life Very toxic[1]
) Known to leach through soil under certain
sol conditions[9]
Groundwater Potential for groundwater contamination[9]

First Aid Measures

In case of exposure, follow these first-aid guidelines.

First Aid Response Logic

v Y

Remove Contaminated Clothing Rinse Cautiously with Water Do NOT Induce Vomiting
Wash Skin with Soap and Water for Several Minutes Seek Immediate Medical Attention

Move to Fresh Air

Y

»| Seek Medical Attention |
if Symptoms Persist
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Caption: First aid procedures for Tebuconazole-d6 exposure.
 Inhalation: Move the person to fresh air. If symptoms persist, seek medical attention.[10]

o Skin Contact: Remove contaminated clothing. Wash the affected area with plenty of soap
and water.[10]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[10]

e Ingestion: Do NOT induce vomiting. Immediately call a poison center or doctor.[10]

Storage and Handling

Proper storage and handling are essential to maintain the integrity of Tebuconazole-d6 and
ensure safety.

» Storage: Store in a cool, dry, well-ventilated area in the original container.[11] Keep
containers tightly closed when not in use.[11] Store away from incompatible materials.

» Handling: Use in a well-ventilated area.[11] Avoid contact with skin, eyes, and clothing.[9]
Wash hands thoroughly after handling.[11]

This technical guide is intended to supplement, not replace, the official Safety Data Sheet
provided by the manufacturer. Always refer to the manufacturer's SDS for the most current and
complete information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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